Cas no 1261558-77-3 (1-(Aminomethyl)-4-iodonaphthalene)

• Product Name: 1-(Aminomethyl)-4-iodonaphthalene
• CAS No: 1261558-77-3
• MF: C₁₁H₁₀IN
• MW: 283.108274936676
• CID: 4797652
• Update Time: 2025-10-28

1-(Aminomethyl)-4-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-4-iodonaphthalene
• (4-iodonaphthalen-1-yl)methanamine

• Inchi： 1S/C11H10IN/c12-11-6-5-8(7-13)9-3-1-2-4-10(9)11/h1-6H,7,13H2
• InChI Key： HQIFWYIYFDKSBC-UHFFFAOYSA-N
• SMILES： IC1C=CC(CN)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on 1-(Aminomethyl)-4-iodonaphthalene

1-(Aminomethyl)-4-iodonaphthalene: A Comprehensive Overview

1-(Aminomethyl)-4-iodonaphthalene (CAS No. 1261558-77-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene backbone with an amino methyl group and an iodine substituent. The naphthalene moiety provides a rigid aromatic system, while the aminomethyl group introduces nucleophilic and basic properties, and the iodine substituent enhances the compound's electronic and photonic characteristics.

The synthesis of 1-(Aminomethyl)-4-iodonaphthalene typically involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts in cross-coupling reactions, have significantly improved the efficiency and selectivity of its production. These methods are particularly important for large-scale manufacturing in industries such as pharmaceuticals and advanced materials.

One of the most notable applications of 1-(Aminomethyl)-4-iodonaphthalene is in the development of functional materials for optoelectronic devices. The compound's ability to act as a versatile building block for constructing conjugated systems has been exploited in the creation of organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, leading to improved device performance.

In the field of pharmacology, 1-(Aminomethyl)-4-iodonaphthalene has shown potential as a precursor for bioactive molecules. Its ability to undergo various post-synthetic modifications makes it a valuable intermediate in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases. For instance, researchers have reported that derivatives of this compound exhibit selective binding to certain protein targets, suggesting their utility as lead compounds for therapeutic agents.

The electronic properties of 1-(Aminomethyl)-4-iodonaphthalene also make it an attractive candidate for applications in sensors and biosensors. Its ability to undergo fluorescence modulation upon interaction with specific analytes has been leveraged in the development of chemical sensors for detecting heavy metals and reactive oxygen species. Recent advancements in nanotechnology have further expanded its utility by enabling the integration of this compound into nanostructured sensing platforms.

From a structural standpoint, 1-(Aminomethyl)-4-iodonaphthalene exhibits a high degree of planarity due to its naphthalene core, which facilitates strong π-π interactions. This property is crucial for its role in self-assembled monolayers and supramolecular assemblies, which are essential components in nanotechnology and surface science. The presence of the iodine atom also introduces significant electron-withdrawing effects, which can be exploited to tune the electronic properties of materials.

Recent research has also focused on the environmental impact and sustainability aspects of 1-(Aminomethyl)-4-iodonaphthalene production. Green chemistry approaches, such as solvent-free synthesis methods and biocatalytic pathways, are being explored to reduce the environmental footprint associated with its manufacturing process. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In summary, 1-(Aminomethyl)-4-iodonaphthalene (CAS No. 1261558-77-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in driving innovation across industries. As research continues to uncover new functionalities and applications for this compound, its role in shaping future technologies is expected to grow significantly.